Cas no 313536-23-1 (3-{6-chloroimidazo1,2-apyridin-2-yl}-2H-chromen-2-one)
3-{6-chloroimidazo1,2-apyridin-2-yl}-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-{6-chloroimidazo1,2-apyridin-2-yl}-2H-chromen-2-one
- Oprea1_597308
- 3-(6-chloroimidazo[1,2-a]pyridin-2-yl)chromen-2-one
- AKOS000512025
- NCI60_036351
- NSC701101
- SR-01000390229
- F0803-0002
- SR-01000390229-1
- NSC-701101
- 313536-23-1
- 3-(6-chloroimidazo[1,2-a]pyridin-2-yl)-2H-chromen-2-one
- 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one
- SCHEMBL4726437
- CCG-342718
- Oprea1_459892
- CHEMBL1978471
-
- Inchi: 1S/C16H9ClN2O2/c17-11-5-6-15-18-13(9-19(15)8-11)12-7-10-3-1-2-4-14(10)21-16(12)20/h1-9H
- InChI Key: USHQNQQPZIXCBP-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=NC(=CN2C=1)C1C(=O)OC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 296.0352552g/mol
- Monoisotopic Mass: 296.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 43.6Ų
3-{6-chloroimidazo1,2-apyridin-2-yl}-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0803-0002-2μmol |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-5μmol |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-10μmol |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-20μmol |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-1mg |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-2mg |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-3mg |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-4mg |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-5mg |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0803-0002-10mg |
3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one |
313536-23-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-{6-chloroimidazo1,2-apyridin-2-yl}-2H-chromen-2-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-{6-chloroimidazo1,2-apyridin-2-yl}-2H-chromen-2-one
Compound 313536-23-1: 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one
The compound with CAS number 313536-23-1, commonly referred to as 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a chromenone moiety fused with an imidazopyridine ring system. The presence of a chlorine substituent at the 6-position of the imidazopyridine ring further enhances its chemical and biological properties.
Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts, particularly in the development of anti-cancer agents. Researchers have demonstrated that 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2H-chromen-2-one exhibits potent anti-proliferative activity against various cancer cell lines, making it a valuable lead compound for further optimization. The mechanism of action involves inhibition of key enzymes and signaling pathways that are critical for cancer cell survival and proliferation.
In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of an imidazopyridine derivative with a chromenone moiety. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for large-scale production.
The structural uniqueness of Compound 313536-23-1 also lends itself to applications in other therapeutic areas, such as inflammation and neurodegenerative diseases. Preclinical studies have shown that this compound possesses anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders.
From an analytical standpoint, the characterization of this compound has been thoroughly documented using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have confirmed the molecular structure and purity of the compound, ensuring its reliability for both research and potential clinical applications.
In conclusion, Compound 313536-23-1, or 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-chromenone, represents a significant advancement in the field of organic synthesis and drug discovery. Its versatile pharmacological profile and ease of synthesis make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative treatments for some of the most challenging diseases facing humanity today.
313536-23-1 (3-{6-chloroimidazo1,2-apyridin-2-yl}-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)